5-Amino-2-mercaptobenzimidazole
Overview
Description
5-Amino-2-mercaptobenzimidazole (5A2MBI) is a compound with the empirical formula C7H7N3S . It has a molecular weight of 165.22 and is considered a heterocyclic building block . It is a white solid that has been investigated as a corrosion inhibitor .
Molecular Structure Analysis
The molecular structure of 5A2MBI has been analyzed using various spectroscopic techniques. The compound has been characterized by IR, NMR, and HRMS . Further studies have used FT-IR spectral data and SEM images to provide supporting evidence for complex formation .Physical And Chemical Properties Analysis
5A2MBI is a light yellow crystalline powder . Its melting point is between 240-244 °C . The compound is considered hazardous and can cause skin irritation, serious eye irritation, and may cause respiratory irritation .Scientific Research Applications
1. Nanophotonics and Biotechnology
- Application : 5-Amino-2-mercaptobenzimidazole (5-A-2MBI) molecules are used for functionalizing gold surfaces in nanoparticle-on-a-mirror (NPoM) cavities, which can be used for upconversion from THz to visible frequencies .
- Method : The functionalization process involves placing metal nanoparticles on chemically functionalized metallic monolayers. The synthesized surfaces and NPoM cavities are characterized by Raman spectroscopy, atomic force microscopy (AFM), and advancing−receding contact angle measurements .
- Results : The results show that NPoM cavities can be effectively integrated with photonic waveguides, enabling on-chip enhanced Raman spectroscopy or detection of infrared and THz radiation .
2. Medicinal Chemistry
- Application : 5-Amino-2-mercaptobenzimidazole is used in the synthesis of novel pleuromutilin derivatives with substituted benzimidazole moieties .
- Method : The derivatives are synthesized from pleuromutilin and 5-amino-2-mercaptobenzimidazole through sequential reactions .
- Results : The synthesized compounds were evaluated in vitro for their antibacterial activity against Escherichia coli (E. coli) and five Gram (+) inoculums. One of the derivatives, 14-O-((5-amino-benzimidazole-2-yl)thioacetyl)mutilin, showed the highest antibacterial activities .
3. Corrosion Inhibitors
- Application : Benzimidazole derivatives, including 5-Amino-2-mercaptobenzimidazole, are used as corrosion inhibitors for steels, pure metals (Fe, Al, Cu, Zn), and alloys .
- Method : These compounds are added in small amounts to a corrosive solution, decreasing the rate of attack by the environment on metals .
- Results : Benzimidazole derivatives act as mixed type inhibitors, exhibiting a stronger inhibitive effect on the cathodic reaction than on the anodic one .
4. Pharmaceutical Industry
- Application : 5-Amino-2-mercaptobenzimidazole can operate as a reaction initiator for a variety of active chemicals. It is a component of numerous medications .
- Method : The condensation of carboxylic acids and their products is extensively used for the manufacture of benzimidazoles from carboxylic acids .
- Results : This method has been used to produce a variety of medications .
5. Therapeutic Chemistry
- Application : Benzimidazole derivatives, including 5-Amino-2-mercaptobenzimidazole, are potential EGFR and erbB2 inhibitors, DNA/RNA binding ligands, antitumor agents, anti-Alzheimer agents, antidiabetic agents, antiparasitic agents, antimicrobial agents, antiquorum-sensing agents, and antimalarial agents .
- Method : These compounds are synthesized and tested for their therapeutic properties .
- Results : The results of these studies have shown promising therapeutic potential for benzimidazole derivatives .
6. Proton Pump Inhibitors
- Application : The moiety of benzimidazole is an indispensable structural component of drug candidates, and marketed drugs such as rabeprazole and omeprazole act as proton pump inhibitors (treatment of stomach ulcers), thiabendazole and albendazoles are anthelmintic drugs used as inhibition of tubulin polymerization .
- Method : These drugs are synthesized from benzimidazole derivatives and tested for their therapeutic properties .
- Results : The results have shown that these drugs are effective in their respective therapeutic applications .
Safety And Hazards
Future Directions
The future directions for the use of 5A2MBI are promising. It has been used in the functionalization of gold surfaces, which can be used for upconversion from THz to visible frequencies . Furthermore, it has shown excellent antibacterial and antifungal activities, suggesting potential applications in the field of medicine .
properties
IUPAC Name |
5-amino-1,3-dihydrobenzimidazole-2-thione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7N3S/c8-4-1-2-5-6(3-4)10-7(11)9-5/h1-3H,8H2,(H2,9,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BXDMTLVCACMNJO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1N)NC(=S)N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7N3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3062651 | |
Record name | 2H-Benzimidazole-2-thione, 5-amino-1,3-dihydro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3062651 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Amino-2-mercaptobenzimidazole | |
CAS RN |
2818-66-8 | |
Record name | 5-Amino-2-mercaptobenzimidazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2818-66-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-Amino-2-mercaptobenzimidazole | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002818668 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 5-Amino-2-mercaptobenzimidazole | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=3984 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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Record name | 2H-Benzimidazole-2-thione, 5-amino-1,3-dihydro- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 2H-Benzimidazole-2-thione, 5-amino-1,3-dihydro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3062651 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-aminobenzimidazole-2-thiol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.018.704 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 6-AMINO-2-MERCAPTOBENZIMIDAZOLE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/98S1PF37NB | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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